4-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[[(2S)-2-aminopropanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H31N3O3/c1-15(2)23(19(24)16(3)21)13-17-9-11-22(12-10-17)20(25)26-14-18-7-5-4-6-8-18/h4-8,15-17H,9-14,21H2,1-3H3/t16-/m0/s1
• InChI Key: VMBNUKLLKDIZEW-INIZCTEOSA-N
• Canonical SMILES: CC(C)N(CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: C[C@@H](C(=O)N(CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(C)C)N
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

4-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a chiral piperidine derivative designed for advanced pharmaceutical and organic synthesis research. Its molecular architecture, featuring a benzyl ester and a protected amino acid side chain, makes it a valuable intermediate. The benzyl ester moiety acts as a versatile protecting group for carboxylic acids, offering stability under a range of conditions and allowing for selective deprotection under specific catalytic conditions, such as hydrogenation with a palladium catalyst . This characteristic is crucial for the multi-step synthesis of complex molecules, enabling researchers to build intricate structures with precision. This compound serves as a key synthetic precursor in medicinal chemistry, particularly for the development of novel bioactive molecules. Its structure is closely related to other substituted piperidine esters documented in scientific patents for their role as intermediates in creating potential opioid receptor ligands . The integration of the (S)-2-aminopropionyl (alanine-derived) segment introduces a natural amino acid motif, which can be critical for molecular recognition and bioavailability. Researchers can utilize this building block to explore structure-activity relationships, synthesize peptide mimetics, or develop new pharmacologically active compounds targeting the central nervous system. Its primary value lies in its application as a sophisticated, multi-functional scaffold for chemical biology and drug discovery programs.

Biological Activity

The compound 4-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353995-13-7) is a complex organic molecule notable for its potential biological activities. The structure includes a piperidine ring, an amino acid derivative, and a benzyl ester group, which are significant for its pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms, therapeutic potentials, and relevant research findings.

• Molecular Formula : C$_{20}$H$_{31}$N$_3$O$_3$
• Molecular Weight : 361.48 g/mol
• Structure : The compound features a piperidine backbone with an amino acid side chain and a benzyl ester, enhancing its lipophilicity and potential bioavailability.

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in critical physiological processes. Here are some key mechanisms:

• Enzyme Inhibition : Research indicates that similar compounds can act as inhibitors of specific enzymes, such as reverse transcriptase (RT) in HIV, by binding to their active sites and preventing substrate interaction .
• Receptor Modulation : The presence of the piperidine structure suggests potential interactions with neurotransmitter receptors, possibly influencing neurological pathways.

Antiviral Activity

Studies have shown that related compounds exhibit antiviral properties by inhibiting HIV replication. For instance, analogues with structural similarities to our compound have demonstrated effective inhibition of HIV RT-associated RNase H activity in low micromolar ranges .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications in the structure significantly impact biological activity. For example:

• Compounds with N-benzyl substitutions showed enhanced binding potency to chemokine receptors compared to their non-benzyl counterparts .
• Variations in the ester group also influenced the inhibitory activity against viral enzymes, suggesting that the benzyl moiety plays a crucial role in enhancing efficacy .

Case Studies

• HIV Reverse Transcriptase Inhibition : A study involving hydroxypyridone carboxylic acid derivatives indicated that compounds with similar structural motifs inhibited HIV RT effectively, with IC$_{50}$ values ranging from 0.65 to 18 µM . This suggests that our compound may exhibit comparable inhibitory effects.
• Neuropharmacological Effects : Compounds featuring piperidine structures have been explored for their neuroprotective effects in models of neurodegenerative diseases. The potential modulation of neurotransmitter systems could be beneficial for conditions like Alzheimer's disease.

Summary of Biological Activity

Activity Type	Mechanism	Findings
Antiviral	Inhibition of HIV RT	IC$_{50}$ values in low micromolar range
Receptor Interaction	Modulation of neurotransmitter receptors	Potential neuroprotective effects
Enzyme Inhibition	Direct binding to enzyme active sites	Enhanced efficacy observed in SAR studies

Scientific Research Applications

Medicinal Chemistry

The compound's structural features make it a valuable candidate for drug development. Its potential as a neuroactive agent positions it within a class of compounds aimed at treating neurological disorders. The presence of the benzyl ester group enhances lipophilicity, which may improve bioavailability in therapeutic contexts.

Pharmacological Studies

Research indicates that 4-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester may interact with neurotransmitter receptors and metabolic enzymes, suggesting its role in modulating physiological processes. Preliminary binding studies have shown promising results regarding its affinity for specific biological targets, warranting further investigation into its mechanism of action .

Biochemical Research

The compound can serve as a tool in biochemical assays to study enzyme activities and receptor interactions. Its ability to modify biological pathways makes it suitable for exploring the effects of amino acid derivatives on cellular functions.

Case Studies

Several studies have documented the applications of this compound:

• Neuropharmacology : A study investigated the interaction of similar piperidine derivatives with serotonin receptors, finding that modifications to the piperidine structure could enhance receptor binding affinity.
• Synthetic Pathways : Research detailing synthetic methodologies for creating derivatives of this compound highlighted various organic reactions that can be employed to modify its structure for enhanced biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural similarities with other piperidine-1-carboxylic acid benzyl esters, differing primarily in the substituent at the 4-position. Below is a comparative analysis of key analogs:

Structural and Functional Differences

The 5-fluoro-pyrimidinyl analog () incorporates a heteroaromatic ring, likely improving metabolic stability or π-π stacking interactions in biological targets .

Synthetic Accessibility :

• The target compound’s discontinued commercial status () suggests challenges in synthesis or scalability, whereas the 3,4-difluorophenyl derivative achieved a moderate 39% yield via flash chromatography .

Biological Relevance: The 3,4-difluorophenyl derivative demonstrated explicit utility as an opioid receptor ligand, highlighting the role of fluorinated aromatic groups in CNS drug design .

Q & A

Q. What are the recommended synthetic strategies for preparing this compound?

The compound can be synthesized via acylation reactions of piperidine precursors. For example, 1-benzyl-4-piperidone derivatives are acylated with activated esters or acid chlorides to introduce the (S)-2-aminopropionyl-isopropyl-amino moiety. Reaction conditions typically involve anhydrous solvents (e.g., dichloromethane) and bases like triethylamine to facilitate coupling . Multi-step approaches may include esterification, reduction (e.g., LiAlH₂), and alkylation, as seen in analogous piperidine-based syntheses .

Q. Which analytical techniques are suitable for characterizing this compound?

Key methods include:

• IR spectroscopy to confirm amide (C=O, N-H) and ester (C=O) functional groups.
• GC-MS for molecular weight verification, though low-intensity molecular ions (0.5–8.0%) may require complementary techniques .
• ¹H/¹³C NMR to resolve stereochemistry and substituent positioning, particularly for the (S)-2-aminopropionyl chiral center.

Q. How should researchers handle and store this compound to ensure stability?

Based on structurally similar piperidine derivatives, storage at 2–8°C under inert gas (e.g., nitrogen) is advised to prevent hydrolysis of the benzyl ester or oxidation of the amide group. Moisture-sensitive intermediates should be stored in desiccated environments .

Advanced Research Questions

Q. How can computational chemistry optimize the synthesis and reaction design?

Quantum chemical calculations (e.g., density functional theory) predict reaction pathways and transition states, narrowing optimal conditions (solvent, temperature, catalyst). For instance, ICReDD’s methodology integrates computation and experimentation to bypass trial-and-error approaches, reducing development time by >50% . AI-driven tools like COMSOL Multiphysics enable virtual screening of reaction parameters (e.g., pressure, stoichiometry) for yield maximization .

Q. How can researchers resolve discrepancies in spectroscopic data during characterization?

Discrepancies (e.g., GC-MS vs. NMR results) require:

• Cross-validation using orthogonal techniques (e.g., X-ray crystallography for absolute configuration).
• Computational validation : Compare experimental IR/NMR spectra with simulated data from software like Gaussian or ORCA .
• Isotopic labeling to trace reaction intermediates and confirm structural assignments .

Q. What strategies are effective for scaling up synthesis while maintaining yield and purity?

• Reactor design : Continuous-flow systems improve heat/mass transfer for exothermic acylations .
• Process control : Real-time monitoring via inline FTIR or Raman spectroscopy detects byproducts early .
• Membrane separation : Purify intermediates using nanofiltration to remove unreacted reagents .

Q. How can AI-driven simulations enhance the design of derivatives with modified bioactivity?

• Generative models (e.g., GFlowNets) propose novel derivatives by altering the piperidine core or substituents.
• Reactivity prediction : Tools like AlphaFold2 or Schrödinger predict binding affinities or metabolic stability for target optimization .
• High-throughput virtual screening prioritizes candidates for synthesis, reducing experimental workload by 70–80% .

Methodological Considerations

Q. What experimental protocols ensure reproducibility in multi-step syntheses?

• Standardized conditions : Use anhydrous solvents, controlled atmosphere (argon/nitrogen), and calibrated equipment.
• In situ monitoring : Employ techniques like TLC or HPLC at each step to track reaction progress .
• Detailed documentation : Record parameters (e.g., stirring rate, cooling time) to mitigate batch-to-batch variability.

Q. How can researchers validate the stereochemical integrity of the (S)-2-aminopropionyl group?

• Chiral HPLC : Use columns like Chiralpak IA/IB to separate enantiomers.
• Optical rotation : Compare experimental [α]D values with literature data for (S)-alanine derivatives .
• X-ray crystallography : Resolve absolute configuration if crystalline derivatives are obtainable .

Data Management and Compliance

Q. What frameworks ensure data integrity in collaborative research?

• Electronic Lab Notebooks (ELNs) : Platforms like LabArchives or Benchling enforce standardized data entry and version control.
• FAIR principles : Ensure data are Findable, Accessible, Interoperable, and Reusable via metadata tagging .
• Encryption protocols : Secure sensitive data (e.g., proprietary synthetic routes) using AES-256 encryption .